Cas no 1352438-54-0 (3-(aminocarbonyl)-4-chlorobenzoic acid)
1352438-54-0 structure
Product Name:3-(aminocarbonyl)-4-chlorobenzoic acid
CAS No:1352438-54-0
MF:C8H6ClNO3
MW:199.591141223907
CID:2113182
Update Time:2023-11-19
3-(aminocarbonyl)-4-chlorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(aminocarbonyl)-4-chloroBenzoic acid
- CID 83385470
- Benzoic acid, 3-(aminocarbonyl)-4-chloro-
- 3-(aminocarbonyl)-4-chlorobenzoic acid
-
- Inchi: 1S/C8H6ClNO3/c9-6-2-1-4(8(12)13)3-5(6)7(10)11/h1-3H,(H2,10,11)(H,12,13)
- InChI Key: GJPJLFODLWNAIW-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(=O)O)C=C1C(N)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 231
- XLogP3: 1.1
- Topological Polar Surface Area: 80.4
Experimental Properties
- Density: 1.505±0.06 g/cm3(Predicted)
- Boiling Point: 372.4±32.0 °C(Predicted)
- pka: 3.69±0.10(Predicted)
3-(aminocarbonyl)-4-chlorobenzoic acid Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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